Cas no 338781-83-2 (N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide)

N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide structure
338781-83-2 structure
Product Name:N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide
CAS No:338781-83-2
MF:C15H13F3N2O2
MW:310.271134138107
MDL:MFCD00243704
CID:5214393
Update Time:2026-03-06

N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-METHYL-2-OXO-1-[4-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
    • N-methyl-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
    • 3-Pyridinecarboxamide, 1,2-dihydro-N-methyl-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]-
    • MLS000763716
    • N-methyl-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
    • SMR000334058
    • N-Methyl-2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide
    • BDBM87309
    • cid_3716222
    • HMS2662A23
    • 2-keto-N-methyl-1-[4-(trifluoromethyl)benzyl]nic
    • N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide
    • MDL: MFCD00243704
    • Inchi: 1S/C15H13F3N2O2/c1-19-13(21)12-3-2-8-20(14(12)22)9-10-4-6-11(7-5-10)15(16,17)18/h2-8H,9H2,1H3,(H,19,21)
    • InChI Key: ZFSIBBBOXHXGKK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)CN1C=CC=C(C(NC)=O)C1=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 503
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.4

N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB300437-100 mg
N-Methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide; .
338781-83-2
100MG
€221.50 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00903439-1g
N-Methyl-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
338781-83-2 90%
1g
¥2401.0 2023-03-29
Ambeed
A923853-1g
N-Methyl-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
338781-83-2 90%
1g
$350.0 2024-04-15
abcr
AB300437-100mg
N-Methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide; .
338781-83-2
100mg
€221.50 2024-04-15

Additional information on N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide

Introduction to N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338781-83-2)

N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This organopyridine derivative belongs to a class of molecules that exhibit a wide range of biological activities, making it a promising candidate for further exploration in drug development.

The CAS number 338781-83-2 identifies this compound as a specific chemical entity, facilitating its recognition and study in scientific literature. The molecular structure of N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide features a pyridine ring fused with an oxetane moiety, which is further substituted with a 4-(trifluoromethyl)benzyl group and an N-methylcarboxamide moiety. This complex arrangement of functional groups contributes to the compound's distinctive chemical behavior and potential biological effects.

In recent years, there has been growing interest in the development of neurological agents that target specific receptors and enzymes involved in brain function. The pyridine core of N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide suggests potential interactions with various neurotransmitter systems, including those involving serotonin, dopamine, and glutamate. These interactions are critical for the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. The presence of a trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier. This property is particularly important for drugs designed to treat central nervous system disorders. Additionally, the N-methylcarboxamide group can serve as a hinge region, allowing for optimal binding to target proteins.

Recent studies have begun to explore the potential applications of N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide in the treatment of inflammatory diseases. The compound has shown promise in preclinical models as an inhibitor of enzymes such as COX-2, which play a key role in the inflammatory response. By modulating these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis.

The synthesis of N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has enabled researchers to construct the complex framework of this molecule more efficiently. These methods not only improve the practicality of producing the compound but also allow for greater flexibility in modifying its structure for future drug development.

As research continues, the potential applications of N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide are likely to expand. The combination of its unique structural features and demonstrated biological activity makes it a valuable tool for investigating new therapeutic strategies. Further exploration into its mechanisms of action and interactions with biological targets will be crucial for unlocking its full potential in pharmaceutical applications.

The development of novel compounds like N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge synthetic methods and computational modeling techniques, researchers can accelerate the discovery and optimization of new drug candidates. This collaborative approach is essential for addressing complex medical challenges and improving patient outcomes.

In conclusion, N-methyl-2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation holds great potential for developing new treatments for neurological disorders, inflammatory diseases, and other conditions where modulating neurotransmitter systems is beneficial. As further research uncovers more about its properties and mechanisms of action, this compound is poised to play a crucial role in future therapeutic strategies.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.